Cas no 50715-86-1 (6-Methyl-[1,1'-biphenyl]-3-ol)

• Product Name: 6-Methyl-[1,1'-biphenyl]-3-ol
• CAS No: 50715-86-1
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 934157
• PubChem ID: 21570303
• Update Time: 2025-05-22

6-Methyl-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,1'-biphenyl]-3-ol
• [1,1-Biphenyl]-3-ol,6-methyl-(9CI)
• 4-methyl-3-phenylphenol
• SCHEMBL4274936
• IDLZXWDGAYPTEA-UHFFFAOYSA-N
• 50715-86-1
• 4-Methyl-5-phenyl-phenol
• [1,1'-Biphenyl]-3-ol, 6-methyl-

• Inchi： 1S/C13H12O/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-9,14H,1H3
• InChI Key： IDLZXWDGAYPTEA-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Methyl-[1,1'-biphenyl]-3-ol

Recent Advances in the Study of 6-Methyl-[1,1'-biphenyl]-3-ol (CAS: 50715-86-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Methyl-[1,1'-biphenyl]-3-ol (CAS: 50715-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 6-Methyl-[1,1'-biphenyl]-3-ol as a key intermediate in the synthesis of more complex bioactive molecules. Its biphenyl scaffold, combined with the hydroxyl and methyl functional groups, offers a versatile platform for chemical modifications. Researchers have successfully utilized this compound to develop novel inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases and neurological disorders, respectively. The compound's ability to modulate these pathways underscores its potential in drug discovery.

In addition to its role as a synthetic intermediate, 6-Methyl-[1,1'-biphenyl]-3-ol has demonstrated promising biological activity in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects in murine models of arthritis. The study attributed these effects to the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Methyl-[1,1'-biphenyl]-3-ol could serve as a lead compound for the development of new anti-inflammatory therapies.

Another area of interest is the compound's potential application in oncology. Recent research has explored its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 6-Methyl-[1,1'-biphenyl]-3-ol derivatives could induce apoptosis in breast cancer cell lines by activating the p53 pathway. These results highlight the compound's versatility and its potential as a multi-targeted agent in cancer therapy.

Despite these promising findings, challenges remain in the optimization of 6-Methyl-[1,1'-biphenyl]-3-ol for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and pharmacokinetic studies. Recent advances in computational chemistry and high-throughput screening have facilitated the identification of optimal derivatives, paving the way for more efficient drug development pipelines.

In conclusion, 6-Methyl-[1,1'-biphenyl]-3-ol (CAS: 50715-86-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a promising candidate for the development of new therapeutics targeting inflammation, cancer, and other diseases. Future research should focus on overcoming the current limitations and translating these findings into clinical applications. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock its full therapeutic potential.